Cas no 18993-09-4 (methyl 10-oxoundecanoate)

• Product Name: methyl 10-oxoundecanoate
• CAS No: 18993-09-4
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1383065
• PubChem ID: 519622
• Update Time: 2025-04-20

methyl 10-oxoundecanoate Chemical and Physical Properties

Names and Identifiers

• methyl 10-oxoundecanoate
• undecanoic acid, 10-oxo-, methyl ester
• Methyl 11-oxoundecanoate
• 10-Oxoundecanoic acid methyl ester
• 10-Ketoundecylic acid methyl ester
• 9-Acetylpelargonic acid methyl ester
• DTXSID40334093
• 10-oxo-undecanoic acid methyl ester
• SCHEMBL6421942
• Q63399747
• 10-Oxo-undecanoic methyl ester
• 18993-09-4

• Inchi： 1S/C12H22O3/c1-11(13)9-7-5-3-4-6-8-10-12(14)15-2/h3-10H2,1-2H3
• InChI Key： TXRMRSKJQBFMRQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCC(C)=O)=O

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters